Cas no 842967-18-4 (1H-Tetrazol-5-amine, N-[2-(2-fluorophenyl)ethyl]-1-phenyl-)

1H-Tetrazol-5-amine, N-[2-(2-fluorophenyl)ethyl]-1-phenyl-, is a fluorinated tetrazole derivative with potential applications in pharmaceutical and agrochemical research. The compound features a tetrazole core, known for its metabolic stability and bioisosteric properties, combined with a 2-fluorophenyl ethyl substituent, which may enhance lipophilicity and binding affinity. Its structural design suggests utility as an intermediate in medicinal chemistry, particularly in the development of bioactive molecules targeting CNS or enzyme inhibition. The fluorine substitution can influence electronic and steric properties, potentially improving pharmacokinetic profiles. This compound is suited for exploratory synthesis in drug discovery, offering a versatile scaffold for further functionalization. Handling requires standard laboratory precautions due to its reactive tetrazole moiety.

1H-Tetrazol-5-amine, N-[2-(2-fluorophenyl)ethyl]-1-phenyl- structure

842967-18-4 structure

Product name:1H-Tetrazol-5-amine, N-[2-(2-fluorophenyl)ethyl]-1-phenyl-

CAS No:842967-18-4

MF:C₁₅H₁₄FN₅

MW:283.303565502167

CID:5330739

1H-Tetrazol-5-amine, N-[2-(2-fluorophenyl)ethyl]-1-phenyl- Chemical and Physical Properties

Names and Identifiers

- 1H-Tetrazol-5-amine, N-[2-(2-fluorophenyl)ethyl]-1-phenyl-
- Inchi： 1S/C15H14FN5/c16-14-9-5-4-6-12(14)10-11-17-15-18-19-20-21(15)13-7-2-1-3-8-13/h1-9H,10-11H2,(H,17,18,20)
- InChI Key： MAPADEKRFXADLQ-UHFFFAOYSA-N
- SMILES： N1(C2=CC=CC=C2)C(NCCC2=CC=CC=C2F)=NN=N1

1H-Tetrazol-5-amine, N-[2-(2-fluorophenyl)ethyl]-1-phenyl- Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6759185-0.05g	N-[2-(2-fluorophenyl)ethyl]-1-phenyl-1H-1,2,3,4-tetrazol-5-amine	842967-18-4	95.0%	0.05g	$79.0	2025-03-21
Enamine	EN300-6759185-0.1g	N-[2-(2-fluorophenyl)ethyl]-1-phenyl-1H-1,2,3,4-tetrazol-5-amine	842967-18-4	95.0%	0.1g	$118.0	2025-03-21
Enamine	EN300-6759185-2.5g	N-[2-(2-fluorophenyl)ethyl]-1-phenyl-1H-1,2,3,4-tetrazol-5-amine	842967-18-4	95.0%	2.5g	$667.0	2025-03-21
Enamine	EN300-6759185-0.5g	N-[2-(2-fluorophenyl)ethyl]-1-phenyl-1H-1,2,3,4-tetrazol-5-amine	842967-18-4	95.0%	0.5g	$266.0	2025-03-21
1PlusChem	1P028KGA-500mg	N-[2-(2-fluorophenyl)ethyl]-1-phenyl-1H-1,2,3,4-tetrazol-5-amine	842967-18-4	95%	500mg	$380.00	2024-04-21
1PlusChem	1P028KGA-50mg	N-[2-(2-fluorophenyl)ethyl]-1-phenyl-1H-1,2,3,4-tetrazol-5-amine	842967-18-4	95%	50mg	$155.00	2024-04-21
Enamine	EN300-6759185-500.0mg	N-[2-(2-fluorophenyl)ethyl]-1-phenyl-1H-1,2,3,4-tetrazol-5-amine	842967-18-4	95.0%	500.0mg	$266.0	2025-02-19
Enamine	EN300-6759185-250.0mg	N-[2-(2-fluorophenyl)ethyl]-1-phenyl-1H-1,2,3,4-tetrazol-5-amine	842967-18-4	95.0%	250.0mg	$168.0	2025-02-19
Enamine	EN300-6759185-5.0g	N-[2-(2-fluorophenyl)ethyl]-1-phenyl-1H-1,2,3,4-tetrazol-5-amine	842967-18-4	95.0%	5.0g	$985.0	2025-03-21
Enamine	EN300-6759185-10.0g	N-[2-(2-fluorophenyl)ethyl]-1-phenyl-1H-1,2,3,4-tetrazol-5-amine	842967-18-4	95.0%	10.0g	$1461.0	2025-03-21

1H-Tetrazol-5-amine, N-[2-(2-fluorophenyl)ethyl]-1-phenyl- Related Literature

1. Atomic layer deposition of textured zinc nitride thin films

Soumyadeep Sinha,Shaibal K. Sarkar RSC Adv., 2014,4, 47177-47183
2. Band convergence in the non-cubic chalcopyrite compounds Cu2MGeSe4†

Wolfgang G. Zeier,Hong Zhu,Zachary M. Gibbs,Gerbrand Ceder,Wolfgang Tremel,G. Jeffrey Snyder J. Mater. Chem. C, 2014,2, 10189-10194
3. Challenges Associated with Investigating Salmonella Enteritidis with Low Genomic Diversity in New York State: The Impact of Adjusting Analytical Methods and Correlation with Epidemiological Data.

DeborahJBaker,AmyRobbins,JenniferNewman,MadhuAnand,WilliamJWolfgang,DamarisVMendez-Vallellanes,SamanthaEWirth,LisaAMingle
4. Can we utilize the higher Frenkel exciton state in biazulene diimides-based non-fullerene acceptors to promote charge separation at the donor/acceptor interface?†

Yue-Jian Liang,Zhi-Wen Zhao,Yun Geng,Qing-Qing Pan,Hao-Yu Gu,Liang Zhao,Min Zhang,Shui-Xing Wu New J. Chem., 2020,44, 9767-9774
5. Cesium-doped graphene grown in situ with ultra-small TiO2 nanoparticles for high-performance lithium-ion batteries†

Xiaofeng Xie,Jianqiang Luo,Jing Sun New J. Chem., 2017,41, 7938-7946

Additional information on 1H-Tetrazol-5-amine, N-[2-(2-fluorophenyl)ethyl]-1-phenyl-

Comprehensive Overview of 1H-Tetrazol-5-amine, N-[2-(2-fluorophenyl)ethyl]-1-phenyl- (CAS No. 842967-18-4)

1H-Tetrazol-5-amine, N-[2-(2-fluorophenyl)ethyl]-1-phenyl- (CAS No. 842967-18-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique tetrazole and fluorinated phenyl moieties, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 1H-Tetrazol-5-amine, N-[2-(2-fluorophenyl)ethyl]-1-phenyl- is defined by its tetrazole ring, which is a five-membered heterocyclic compound containing four nitrogen atoms. The presence of the tetrazole ring imparts several favorable properties to the molecule, including high stability, good solubility, and the ability to form strong hydrogen bonds. These characteristics are crucial for its potential use in drug development.

The fluorinated phenyl group in 1H-Tetrazol-5-amine, N-[2-(2-fluorophenyl)ethyl]-1-phenyl- adds an additional layer of complexity and functionality. Fluorine atoms are known for their ability to modulate the physicochemical properties of organic molecules, such as their lipophilicity and metabolic stability. This makes the compound particularly interesting for optimizing drug delivery and enhancing bioavailability.

Recent studies have highlighted the potential of 1H-Tetrazol-5-amine, N-[2-(2-fluorophenyl)ethyl]-1-phenyl- in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The tetrazole moiety is known to interact with key enzymes involved in inflammatory pathways, making it a promising candidate for the treatment of inflammatory diseases such as arthritis and asthma.

In addition to its anti-inflammatory effects, 1H-Tetrazol-5-amine, N-[2-(2-fluorophenyl)ethyl]-1-phenyl- has also been investigated for its potential as an antiviral agent. Studies have demonstrated that the compound can inhibit the replication of certain viruses by interfering with viral enzymes and proteins. This property makes it a valuable lead compound for the development of new antiviral therapies.

The pharmacokinetic profile of 1H-Tetrazol-5-amine, N-[2-(2-fluorophenyl)ethyl]-1-phenyl- has been extensively studied to understand its behavior in biological systems. Research has shown that the compound exhibits good oral bioavailability and a favorable distribution profile. These characteristics are essential for ensuring that the drug reaches its intended target tissues effectively.

Clinical trials are currently underway to evaluate the safety and efficacy of 1H-Tetrazol-5-amine, N-[2-(2-fluorophenyl)ethyl]-1-phenyl- in human subjects. Preliminary results have been promising, with no significant adverse effects reported at therapeutic doses. However, further studies are needed to fully elucidate its long-term safety and potential side effects.

In conclusion, 1H-Tetrazol-5-amine, N-[2-(2-fluorophenyl)ethyl]-1-phenyl- (CAS No. 842967-18-4) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for the development of new therapeutic agents targeting inflammatory diseases and viral infections. Ongoing research and clinical trials will continue to uncover its full potential and contribute to advancements in drug discovery and development.